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Introduction

TS 155-2 is a macrocyclic lactone compound identified as an inhibitor of calcium entry into
cells, specifically that which is induced by thrombin stimulation.[1] It is structurally related to
hygrolidin and is produced by a species of Streptomyces.[1] The compound is soluble in
ethanol, methanol, DMF, and DMSO.[1]

Important Note on Current Research Status

A comprehensive review of publicly available scientific literature, including peer-reviewed
journals and patent databases, reveals a significant lack of studies on the application of TS
155-2 in cancer research. One supplier of the compound explicitly states that, with the
exception of the original patent suggesting potential hypotensive, anti-platelet, anti-ischaemic,
and anti-inflammatory activity, "no literature investigation of TS155-2 is available".[1] Our
independent search for the specified patent (Japan Patent 2000-302782) and CAS number
(303009-07-6) did not yield any data related to oncology.
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Therefore, it is not possible to provide detailed application notes, experimental protocols,
quantitative data, or signaling pathway diagrams for the use of TS 155-2 in cancer research
models at this time. The information that would be required to generate such a document is not
present in the current body of scientific literature.

Potential for Confusion

It is important for researchers to be aware of other similarly named entities in the field of cancer
research to avoid confusion:

e microRNA-155 (miR-155): An extensively studied microRNA that acts as an oncomiR in
many cancers, including breast cancer.[2] Its overexpression is often correlated with tumor
progression and metastasis.

o TNO155: An investigational, selective, allosteric inhibitor of the SHP2 phosphatase. TNO155
has been evaluated in clinical trials in combination with other targeted therapies for solid
tumors with specific mutations, such as KRAS G12C.

e YM155: A small molecule inhibitor of survivin, a protein that is overexpressed in many
cancers and is associated with resistance to apoptosis.

Hypothetical Areas of Investigation for TS 155-2 in Oncology

Given that TS 155-2 is described as an inhibitor of calcium entry, we can speculate on its
potential, yet unproven, applications in cancer research. Calcium signaling is a critical
component of many cellular processes that are hijacked in cancer, including proliferation,
migration, and apoptosis. Store-operated calcium entry (SOCE) is a key mechanism for
calcium influx and has been shown to be dysregulated in various cancers.

A hypothetical research program to investigate TS 155-2 in cancer could involve the following
logical workflow:
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In Vitro Characterization

Initial Screening:
Determine IC50 values across a panel of cancer cell lines (e.g., breast, lung, colon).
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- Migration/Invasion (e.g., Transwell assay)
- Apoptosis (e.g., Annexin V/PI staining)

!

Mechanism of Action Studies:
- Calcium imaging to confirm inhibition of calcium influx.
- Western blot for downstream signaling pathways (e.g., Calcineurin/NFAT, CAMKII).
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i Xenograft/Syngeneic Mouse Models:

: - Administer TS 155-2 to tumor-bearing mice.
i - Monitor tumor growth and animal survival.
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Pharmacodynamic Studies:
- Analyze tumor tissue for biomarkers of target engagement.
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Patient-Derived Organoid/Xenograft Models:
- Test efficacy in models that better recapitulate human tumor biology.

Click to download full resolution via product page

Caption: A logical workflow for the preclinical evaluation of a novel calcium entry inhibitor in
cancer research.
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This diagram illustrates a general path for investigating a compound with a mechanism of
action like that of TS 155-2. It begins with fundamental in vitro studies to determine its anti-
cancer activity and mechanism, progresses to in vivo models to assess efficacy and safety, and
moves toward more translationally relevant patient-derived models.

Conclusion

While the described mechanism of action of TS 155-2 as a calcium entry inhibitor suggests a
potential area for investigation in oncology, there is currently no published scientific evidence to
support its use in cancer research models. The creation of detailed protocols and application
notes would be speculative and not based on validated data. Researchers interested in this
compound should be prepared to conduct foundational research to establish its efficacy and
mechanism of action in cancer. It is also crucial to distinguish TS 155-2 from other similarly
named but mechanistically distinct molecules in cancer research, such as miR-155 and
TNO155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10769676/docs?utm_src=pdf-body#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676/docs?utm_src=pdf-body#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676/docs?utm_src=pdf-body#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676?utm_src=pdf-custom-synthesis#bc-rfq
https://toku-e.com/ts-155-2/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4137503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4137503/
https://www.benchchem.com/product/b10769676/docs#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676/docs#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676/docs#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/product/b10769676/docs#application-note-ts-155-2-in-cancer-research-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10769676?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

